Cas no 415918-91-1 ((11bR)-N,N-bis[(1R)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine)

(11bR)-N,N-bis[(1R)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine structure
415918-91-1 structure
Product Name:(11bR)-N,N-bis[(1R)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
CAS No:415918-91-1
MF:C37H32Cl2NO2P
MW:624.535248756409
MDL:MFCD08561138
CID:326573
PubChem ID:354334571
Update Time:2025-07-11

(11bR)-N,N-bis[(1R)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine Chemical and Physical Properties

Names and Identifiers

    • Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine,N,N-bis[(1R)-1-phenylethyl]-, (11bR)-
    • (R,R,R)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a']dinaphthalen-4-yl)bis(1-phenylethyl)amine
    • (S)-(+)-(3,5-DIOXA-4-PHOSPHA-CYCLOHEPTA[2,1-A:3,4-A']DINAPHTHALEN-4-YL)BIS[(1R)-1-PHENYLETHYL]AMINE,DICHLOROMETHANE ADDUCT
    • C36H30NO2P
    • (+)-N,N-Bis[(1R)-1-phenylethyl]-dinaphtho[2,1-d:1
    • (11bR)-N,N-Bis[(R)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • (S,R,R)-(+)-(3,5-DIOXA-4-PHOSPHA-CYCLOHE
    • (S,R,R)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a′]dinaphthalen-4-yl)bis(1-phenylethyl)aMine
    • ]dinaphthalen-4-yl)bis[(1R)-1-phenylethyl]amine, dichloromethane adduct.
    • 3,4-a&#039
    • 3,4-a']dinaphthalen-4-yl)bis[(1R)-1-phenylethyl]aMine
    • 3,4-A']DINAPHTHALEN-4-YL)BIS[(1R)-1-PHENYLETHYL]AMINE, DICHLOROMETHANE AD...
    • i>,<i>R<
    • i>:3,4-<i>a'<
    • (11bR)-N,N-Bis[(1R)-1-phenylethyl]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • 3,4-a']dinaphthalen-4-yl)bis(1-phenylethyl)amine
    • (S,R,R)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a
    • (11bR)-N,N-bis[(1R)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • N,N-bis[(1R)-1-phenylethyl]-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine;dichloromethane
    • T70900
    • (11bR)-N pound notN-Bis[(R)-1-phenylethyl]-dinaphtho[2 pound not1-d:1' pound not2'-f][1 pound not3 pound not2]dioxaphosphepin-4-amine
    • MFCD04117687
    • 415918-91-1
    • N,N-BIS[(1R)-1-PHENYLETHYL]-12,14-DIOXA-13-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-AMINE; METHYLENE CHLORIDE
    • MDL: MFCD08561138
    • Inchi: 1S/C36H30NO2P.CH2Cl2/c1-25(27-13-5-3-6-14-27)37(26(2)28-15-7-4-8-16-28)40-38-33-23-21-29-17-9-11-19-31(29)35(33)36-32-20-12-10-18-30(32)22-24-34(36)39-40;2-1-3/h3-26H,1-2H3;1H2/t25-,26-;/m1./s1
    • InChI Key: PQTVIIOJNJVQOL-JUJAXGASSA-N
    • SMILES: ClCCl.P1(N([C@H](C)C2C=CC=CC=2)[C@H](C)C2C=CC=CC=2)OC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2O1

Computed Properties

  • Exact Mass: 623.15500
  • Monoisotopic Mass: 623.155
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 5
  • Complexity: 747
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 9.9
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 102-103 °C
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 29.52000
  • LogP: 12.47830
  • Sensitiveness: moisture sensitive
  • Specific Rotation: +427° (c 0.83, CHCl3)
  • Solubility: Not available
  • Vapor Pressure: No data available

(11bR)-N,N-bis[(1R)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine Security Information

(11bR)-N,N-bis[(1R)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine Pricemore >>

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